N~1~-(2,5-Difluorophenyl)-beta-alaninamide hydrochloride
Overview
Description
N~1~-(2,5-Difluorophenyl)-beta-alaninamide hydrochloride, also known as DFP-10917, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. DFP-10917 is a potent inhibitor of the enzyme, human kynurenine aminotransferase II (KAT II), which is involved in the metabolism of the tryptophan pathway.
Scientific Research Applications
Synthesis and Chemical Properties
- N
1-(2,5-Difluorophenyl)-beta-alaninamide hydrochloride has been utilized in the chemical synthesis of gamma-secretase inhibitors, with an improved synthesis method described for producing enantiomerically pure diastereomers of such compounds (Fauq et al., 2007).
Pharmacodynamics Studies
- This compound has been a focus in pharmacodynamics studies, especially in relation to the brain, cerebrospinal fluid, and plasma, particularly in its role as a gamma-secretase inhibitor (Lanz et al., 2004).
Biochemical and Molecular Studies
- It has been involved in studies concerning the enzymatic hydrolysis of methyl 3,3-difluoro-2-amino esters, which contributes to the understanding of enzymatic processes and the synthesis of amino acids and their derivatives (Ayi et al., 1995).
- Research on the synthesis of sequential polypeptides using L-alanine and beta-aminobutyric acid also references compounds related to N
1-(2,5-Difluorophenyl)-beta-alaninamide hydrochloride (Goodman et al., 1976).
Application in Chromatography and Spectroscopy
- It has applications in the development of new chiral variants of Marfey's reagent for liquid chromatographic separation of enantiomers of α-amino acids, demonstrating its significance in analytical chemistry (Bhushan & Kumar, 2008).
Studies in Material Science
- In material science, related compounds have been studied for their aggregation behavior in aqueous media, contributing to the understanding of the properties of artificial glycolipids (Hisaeda et al., 1997).
Research in Biochemistry
- Biochemical research includes studies on the limitations of N-hydroxysuccinimide esters in affinity chromatography and protein immobilization, which is relevant for various biochemical applications (Wilchek & Miron, 1987).
properties
IUPAC Name |
3-amino-N-(2,5-difluorophenyl)propanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2N2O.ClH/c10-6-1-2-7(11)8(5-6)13-9(14)3-4-12;/h1-2,5H,3-4,12H2,(H,13,14);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWXIHHXVKBFVGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)NC(=O)CCN)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClF2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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